3-methyl-1-phenylcyclobutane-1-carboxylic acid, Mixture of diastereomers
Description
3-Methyl-1-phenylcyclobutane-1-carboxylic acid is a chemical compound with the molecular formula C12H14O2 . It is a white to yellow solid .
Molecular Structure Analysis
The molecular structure of 3-methyl-1-phenylcyclobutane-1-carboxylic acid can be represented by the InChI code:1S/C12H14O2/c1-9-7-12(8-9,11(13)14)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14) . This indicates that the molecule consists of a cyclobutane ring with a methyl group and a phenyl group attached to one carbon, and a carboxylic acid group attached to another carbon. Physical And Chemical Properties Analysis
3-Methyl-1-phenylcyclobutane-1-carboxylic acid is a white to yellow solid . It has a molecular weight of 190.24 . The melting point is reported to be between 99-100°C . Further physical and chemical properties such as boiling point, density, and solubility were not found in the search results.Safety and Hazards
The safety information available indicates that this compound may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-phenylcyclobutane-1-carboxylic acid involves the preparation of a mixture of diastereomers. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Benzene", "Methylcyclobutane", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "1. Bromination of methylcyclobutane with bromine in the presence of light and heat to yield a mixture of 1-bromo-3-methylcyclobutane and 1-bromo-1-methylcyclobutane.", "2. Reaction of the mixture of bromocyclobutanes with benzene in the presence of aluminum chloride as a catalyst to yield a mixture of 1-phenyl-3-methylcyclobutane and 1-phenyl-1-methylcyclobutane.", "3. Oxidation of the mixture of cyclobutanes with sodium hydroxide and sodium hypochlorite to yield a mixture of 3-methyl-1-phenylcyclobutanols.", "4. Separation of the diastereomers by column chromatography using silica gel as the stationary phase and ethyl acetate/methanol as the mobile phase.", "5. Conversion of the mixture of cyclobutanols to the corresponding carboxylic acids by treatment with hydrochloric acid and sodium bicarbonate.", "6. Purification of the mixture of carboxylic acids by recrystallization from a mixture of water and ethyl acetate.", "7. Characterization of the final product by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
1339736-96-7 |
Product Name |
3-methyl-1-phenylcyclobutane-1-carboxylic acid, Mixture of diastereomers |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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